2'-butyl-N-cyclopropyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide

• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-butyl-N-cyclopropyl-1-oxospiro[4H-isoquinoline-3,1'-cyclohexane]-4-carboxamide
• InChI: InChI=1S/C22H30N2O2/c1-2-3-15-24-21(26)18-10-6-5-9-17(18)19(20(25)23-16-11-12-16)22(24)13-7-4-8-14-22/h5-6,9-10,16,19H,2-4,7-8,11-15H2,1H3,(H,23,25)
• InChI Key: HXDUNAHGYCHXAT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=CC=CC=C2C(C13CCCCC3)C(=O)NC4CC4

Description

2'-Butyl-N-cyclopropyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide is a spirocyclic compound characterized by a cyclohexane ring fused to an isoquinoline moiety. The molecule features a butyl substituent at the 2' position of the isoquinoline ring and a cyclopropyl carboxamide group at the 4' position.

Preparation Methods

1,3-Dipolar Cycloaddition

The spiro[cyclohexane-1,3'-isoquinoline] system is efficiently constructed using 1,3-dipolar cycloaddition reactions. For example, chloroximes derived from cyclohexenone undergo regioselective cycloaddition with isoquinoline precursors to yield the spiro framework. A scalable protocol from achieved multigram synthesis (up to 300 g per run) using 2-chloro-2-(hydroxyimino)acetate and cyclohexene derivatives under reflux in ethanol (78–92% yield). Key parameters include:

• Catalyst : Copper(I) iodide or Rh(III) complexes for enhanced regioselectivity.

• Solvent : Ethanol or dimethylformamide (DMF).

• Temperature : 80–100°C for 6–12 hours.

Cyclization Reactions

Alternative routes employ acid-catalyzed intramolecular cyclization. For instance, treating N-aryl-2-cyclohexenylacetamide derivatives with triflic acid induces cyclization to form the spirocyclic isoquinoline core. This method, adapted from, achieves moderate yields (50–65%) but requires careful control of acid strength to avoid side reactions.

Table 1: Comparison of Spirocyclic Core Synthesis Methods

Method	Starting Materials	Catalyst/Solvent	Yield (%)	Reference
1,3-Dipolar Cycloaddition	Chloroxime, cyclohexene	CuI, ethanol	78–92
Acid-Catalyzed Cyclization	N-aryl-2-cyclohexenylacetamide	Triflic acid, DCM	50–65

Introduction of the Butyl Group

Alkylation at the 2'-Position

The butyl side chain is introduced via nucleophilic substitution or Friedel-Crafts alkylation. A patent-derived method uses sodium cyanoborohydride and Lewis acids (e.g., BF₃·OEt₂) to alkylate the spirocyclic intermediate with 1-bromobutane in tetrahydrofuran (THF) at 0°C (65–72% yield).

Reductive Amination

Alternatively, reductive amination of a ketone intermediate with butylamine using NaBH(OAc)₃ in dichloromethane (DCM) affords the 2'-butyl derivative. This approach, adapted from, achieves higher yields (80–85%) but requires anhydrous conditions.

Carboxamide Formation

Acid Chloride Aminolysis

The cyclopropyl carboxamide is installed via reaction of an in situ-generated acid chloride with cyclopropylamine. As described in, 4'-carboxylic acid intermediates are treated with oxalyl chloride in DCM, followed by addition of cyclopropylamine and triethylamine (72–78% yield).

Coupling Reactions

Modern protocols employ coupling agents such as EDCI/HOBt to activate the carboxylic acid. For example, reports a 4-step sequence involving reductive amination, hydrolysis, and EDCI-mediated coupling to achieve the carboxamide in 68% overall yield.

Table 2: Carboxamide Installation Strategies

Method	Reagents	Solvent	Yield (%)	Reference
Acid Chloride Aminolysis	Oxalyl chloride, cyclopropylamine	DCM	72–78
EDCI/HOBt Coupling	EDCI, HOBt, DIPEA	DMF	65–70

Optimization and Yield Improvement

Critical parameters for optimizing the synthesis include:

• Solvent Choice : Polar aprotic solvents (DMF, DCM) improve solubility of intermediates.

• Catalyst Loading : Rhodium catalysts (0.5–1 mol%) enhance cycloaddition regioselectivity.

• Temperature Control : Low temperatures (−10°C to 0°C) minimize side reactions during alkylation.

Comparative Analysis of Synthetic Routes

Route efficiency varies significantly:

• Cycloaddition-First Approach : Higher overall yields (65–70%) but requires specialized catalysts.

• Late-Stage Carboxamide Formation : Facilitates modular synthesis but introduces purification challenges .

Chemical Reactions Analysis

Types of Reactions

2’-butyl-N-cyclopropyl-1’-oxo-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropyl or isoquinoline moieties, using reagents such as alkyl halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Alkylated or aminated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2’-butyl-N-cyclopropyl-1’-oxo-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes or receptors that play a role in various biological pathways. The compound’s spiro structure allows it to fit into unique binding sites, potentially inhibiting or activating specific biological processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations

The compound belongs to a family of spiro[cycloalkane-1,3'-isoquinoline] derivatives. Key structural differences among analogs include:

• Spiro ring size: Cyclohexane (target compound) vs. cyclopentane (e.g., 2'-butyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid, CAS 1269525-48-5). Cyclohexane’s larger ring may enhance steric bulk and alter binding interactions compared to cyclopentane analogs.
• Substituents on the isoquinoline ring: The target compound’s butyl group contrasts with phenyl (e.g., N-(3-methoxypropyl)-1'-oxo-2'-phenyl-... carboxamide, CAS 1212451-93-8) or benzyl groups (e.g., 2'-benzyl-N-(3-ethoxypropyl)-... carboxamide, CAS 1351672-01-9).
• Carboxamide side chains : The cyclopropyl group in the target compound differs from bulkier substituents like tetrahydrofuran-2-ylmethyl (e.g., CAS 1323955-22-1) or heterocyclic moieties (e.g., thiazol-2-yl in CAS 1232691-42-7). Cyclopropyl’s rigidity may enhance metabolic stability.

Molecular and Physicochemical Properties

Compound (CAS)	Spiro Ring	Substituent (R)	Carboxamide Group (R')	Molecular Formula	Molecular Weight (g/mol)	Purity
Target compound	Cyclohexane	Butyl (C₄H₉)	Cyclopropyl	C₂₁H₂₇N₂O₂*	~339.4*	N/A
2'-Butyl-...-carboxylic acid (1225071-44-2)	Cyclohexane	Butyl (C₄H₉)	-COOH	C₁₈H₂₃NO₃	301.38	95%
2'-Butyl-...-carboxylic acid (1269525-48-5)	Cyclopentane	Butyl (C₄H₉)	-COOH	C₁₈H₂₃NO₃	301.38	98%
N-(3-Methoxypropyl)-... (1212451-93-8)	Cyclohexane	Phenyl (C₆H₅)	3-Methoxypropyl	C₂₅H₃₀N₂O₃	406.5	N/A
2'-(Butan-2-yl)-... (1323955-22-1)	Cyclohexane	Branched butyl (C₄H₉)	Tetrahydrofuran-2-ylmethyl	C₂₄H₃₄N₂O₃	398.5	N/A

*Estimated based on structural modifications from and .

Stability and Reactivity

• Spirocyclic analogs are generally stable under recommended storage conditions. No hazardous reactions are reported, but incompatibilities with strong oxidizers or acids are plausible.

Biological Activity

2'-Butyl-N-cyclopropyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the field of pharmacology. This article aims to provide a comprehensive overview of its biological activity, including in vitro and in vivo studies, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by a unique spirocyclic structure that contributes to its biological properties. The molecular formula is $C_{18}H_{24}N_2O$, and it possesses a molecular weight of approximately 284.39 g/mol. The structural configuration includes a cyclopropyl group and a carboxamide functional group, which are critical for its biological interactions.

Anticancer Activity

Recent studies have explored the anticancer potential of this compound. In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines, including prostate (LNCaP, PC3) and colorectal (HCT116) cancer cells. The compound exhibited an IC50 value in the low micromolar range, indicating potent activity. For instance, one study reported an IC50 value of approximately 3.5 µM against LNCaP cells, with a selectivity index suggesting preferential toxicity towards cancer cells over normal cells .

The proposed mechanism of action involves the inhibition of key signaling pathways associated with cell proliferation and survival. Molecular docking studies suggest that the compound may interact with proteins involved in the regulation of apoptosis and cell cycle progression, such as MDM2 and p53 . However, further validation through biochemical assays is required to confirm these interactions.

In Vitro Studies

A series of experiments were conducted to assess the compound's efficacy against different cancer types:

Cell Line	IC50 (µM)	Selectivity Index
LNCaP	3.5	10
PC3	4.0	8
HCT116	5.0	7

These results indicate that 2'-butyl-N-cyclopropyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide has a promising profile as an anticancer agent.

In Vivo Studies

In vivo evaluations using mouse models have shown that administration of the compound at doses ranging from 150 to 200 mg/kg resulted in significant tumor growth inhibition compared to controls. Notably, a study using HCT116 xenograft models reported a tumor growth inhibition rate (TGI) exceeding 60% after treatment .

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Case Study on Prostate Cancer : In a controlled study involving LNCaP xenografts in mice, treatment with the compound led to a marked reduction in tumor volume after two weeks of administration.
• Colorectal Cancer Model : Another study focused on HCT116 cells showed that the compound not only inhibited cell proliferation but also induced apoptosis as evidenced by increased caspase activity.

Q & A

Q. Table 2: Bioactivity of Structural Analogs

Compound Modification	Target	IC₅₀ (nM)	Reference
2'-Butyl (Parent)	IGF-1R	85
4'-Fluorobenzyl Substituent	EGFR	45
N-(Pyridin-2-yl) Carboxamide	Aurora Kinase A	120